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Adverse Events at a Glance

The table below summarizes the most common adverse reactions reported in the key SOTAGLIFLOZIN

clinical trials, SOLOIST-WHF and SCORED [1].

Adverse Event Incidence in SOLOIST-WHF Trial Incidence in SCORED Trial

Urinary Tract Infection 8.6% (vs. 7.2% placebo) 11.5% (vs. 11% placebo)

Volume Depletion 9.3% (vs. 8.8% placebo) 5.2% (vs. 4% placebo)

Diarrhea 6.9% (vs. 4.1% placebo) 8.4% (vs. 6% placebo)

Hypoglycemia 4.3% (vs. 2.8% placebo) 7.7% (vs. 7.9% placebo)

Dizziness 2.6% (vs. 2.5% placebo) 3.3% (vs. 2.8% placebo)

Genital Mycotic Infection Not Specified 2.4% (vs. 0.9% placebo)

Serious adverse events of concern that require vigilant monitoring include diabetic ketoacidosis (DKA),

particularly in patients with type 1 diabetes, necrotizing fasciitis of the perineum (Fournier's gangrene),

and acute kidney injury [2] [3] [4].
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Strategies for Risk Mitigation

Here are evidence-based strategies to manage and minimize the key adverse events associated with

Sotagliflozin, presented in a troubleshooting Q&A format.

Q: How can we mitigate the risk of Diabetic Ketoacidosis (DKA) in clinical trial participants?

Patient Selection: Carefully assess baseline risk. DKA risk is higher in patients with type 1

diabetes, those with reduced insulin doses, and those with a history of pancreatic disorders or
alcohol abuse [3] [4].

Participant Monitoring & Education: Instruct participants on how and when to monitor for
ketones. Advise them to check for ketones when they feel unwell, are under stress, or have

symptoms like nausea, vomiting, abdominal pain, excessive thirst, or difficulty breathing [4].
Protocol Guidance: Establish clear protocol guidelines for temporarily withholding

Sotagliflozin during acute illnesses, prolonged fasting, or in the perioperative period (at least 3
days before surgery) to reduce DKA risk [3].

Q: What measures can reduce the incidence and severity of volume depletion-related events?

Risk Assessment: Identify at-risk participants before enrollment, including the elderly, those
with renal impairment, patients with low blood pressure, and those using diuretics [3].

Hydration Protocols: Encourage adequate fluid intake. Implement protocols to assess
hydration status, especially during episodes of gastrointestinal illness (e.g., vomiting, diarrhea)

or in hot weather [3].
Baseline & Ongoing Monitoring: Monitor blood pressure, electrolytes, and renal function at

baseline and during the trial, particularly after treatment initiation [2].

Q: How can we manage and prevent genital and urinary tract infections?

Preventative Counseling: Advise participants on preventative hygiene measures to reduce the

risk of genital mycotic infections and UTIs [4].
Pre-enrollment Screening: Consider screening for and treating pre-existing genital mycotic

infections before initiating the drug [3].
Monitoring & Reporting: Ensure prompt recognition, reporting, and treatment of any signs or

symptoms of these infections during the trial [1].

Q: How should the risk of hypoglycemia be managed, especially with concomitant insulin use?

Insulin Dose Adjustment: The use of Sotagliflozin with insulin or insulin secretagogues (e.g.,

sulfonylureas) increases hypoglycemia risk. Protocols may include a reduction in the dose of
concomitant insulin or secretagogues to lower this risk [3].
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Q: What is the recommended approach for monitoring kidney health?

Baseline & Periodic Testing: Assess kidney function (e.g., eGFR, serum creatinine) before
starting treatment and periodically thereafter [2] [3].

Prompt Intervention: Instruct participants to report symptoms such as bloody urine, decreased
urination, pain in the lower back or sides, or swelling in the legs. These could indicate a serious

kidney problem that requires immediate attention [3].

Clinical Monitoring Workflow

The following diagram outlines a logical workflow for managing adverse event risks in a clinical setting

involving Sotagliflozin.
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Key Considerations for Clinical Protocols

When designing experiments or clinical trials, consider these points to enhance safety data collection and

analysis:
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Data Visualization for Harms: Move beyond simple frequency tables. Consider using dot plots or

volcano plots to present multidimensional harms data (e.g., severity, timing, recurrence) more
effectively, which can help in identifying safety signals [5].

Robust Data Collection: Ensure protocols capture not just the occurrence, but also the severity,
seriousness, timing relative to dose, and outcome of all adverse events, including those that may be

less common [5] [6].
Normalization of Data: When comparing adverse event rates between groups, use appropriate

normalization factors (e.g., events per patient-month for studies with variable follow-up times) to
ensure data is comparable [6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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